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Compound of Interest

Compound Name: 4,4'-Dichlorobenzophenone-D8

Cat. No.: B567639

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
of 4,4'-Dichlorobenzophenone-D8, a deuterated analog of 4,4'-Dichlorobenzophenone. This
isotopically labeled compound is a valuable tool in analytical and research settings, particularly
for use as an internal standard in mass spectrometry-based quantification methods. This guide
also presents a detailed experimental protocol for the analysis of the unlabeled analog, which
can be readily adapted for use with the deuterated standard, along with a visual representation
of the analytical workflow.

Commercial Supplier Overview

A variety of chemical suppliers offer 4,4'-Dichlorobenzophenone-D8 for research purposes.
The following table summarizes key quantitative data from several prominent suppliers to
facilitate comparison and procurement.
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Molecular Isotopic
. Catalog CAS Molecular . . .
Supplier Weight ( Enrichme  Purity
Number Number Formula
g/mol ) nt
BOC 1219806- 1219806- C13D8CI2 99% atom
_ 259.16 98%
Sciences 01-5 01-5 (0]
C/DIN 1219806- (ClceD4)2 98 atom %  Not
D-5642 259.16 N
Isotopes 01-5 CO D specified
LGC CDN-D- 1219806- C13D8CI2 959,16 Not Not
Standards 5642 01-5 (0] ' specified specified

Experimental Protocols

The following protocol details a robust analytical method for the quantification of 4,4'-

Dichlorobenzophenone, adapted from a published method. This procedure can be modified to

incorporate 4,4'-Dichlorobenzophenone-D8 as an internal standard for isotope dilution mass

spectrometry, a common and highly accurate quantification technique.

Objective: To extract and quantify 4,4'-Dichlorobenzophenone from a biological matrix (e.qg.,

cod liver) using gas chromatography-mass spectrometry (GC-MS).

Materials:

o Sample matrix (e.g., homogenized cod liver)

e 4,4'-Dichlorobenzophenone-D8 (for use as an internal standard)

e Hexane (pesticide residue grade)

» Dichloromethane (pesticide residue grade)

e Sodium sulfate (anhydrous)

o Florisil® (60-100 mesh)

e Concentrated sulfuric acid
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» Nitrogen gas (high purity)
o Glassware: homogenizer, centrifuge tubes, separatory funnel, chromatography column, vials
Procedure:
o Sample Preparation and Spiking:
o Weigh 1-2 g of the homogenized sample into a centrifuge tube.

o Spike the sample with a known amount of 4,4'-Dichlorobenzophenone-D8 solution
(internal standard). The amount should be chosen to be in the mid-range of the expected
analyte concentration.

o Allow the spiked sample to equilibrate for 30 minutes.
o Extraction:
o Add 10 mL of a 1:1 (v/v) mixture of hexane and dichloromethane to the sample.
o Homogenize the mixture for 2 minutes.
o Centrifuge the sample at 3000 rpm for 10 minutes.
o Carefully collect the organic supernatant.
o Repeat the extraction process on the remaining pellet twice more.
o Combine all the organic extracts.

e Lipid Removal (Acid Treatment):

o

Add 5 mL of concentrated sulfuric acid to the combined extract in a separatory funnel.

[¢]

Shake vigorously for 1 minute and allow the phases to separate.

[¢]

Discard the lower acid layer.

[e]

Repeat the acid wash until the acid layer is colorless.
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» Drying and Concentration:

o Pass the extract through a funnel containing anhydrous sodium sulfate to remove any
residual water.

o Concentrate the dried extract to approximately 1 mL using a gentle stream of nitrogen.
 Florisil® Cleanup:

o Prepare a chromatography column with a glass wool plug, followed by 5 g of activated
Florisil®, and topped with 1 cm of anhydrous sodium sulfate.

o Pre-rinse the column with 20 mL of hexane.
o Load the concentrated extract onto the column.
o Elute the column with 50 mL of a 95:5 (v/v) hexane:dichloromethane mixture.
o Collect the eluate.
o Final Concentration and Analysis:

o Concentrate the collected eluate to a final volume of 100 pL under a gentle stream of
nitrogen.

o Transfer the final extract to a GC vial.
o Analyze the sample by GC-MS.

GC-MS Parameters (Example):

Gas Chromatograph: Agilent 7890B or equivalent

Column: HP-5MS (30 m x 0.25 mm, 0.25 um film thickness)

Injector: Splitless, 250°C

Oven Program: 80°C (hold 1 min), ramp to 280°C at 10°C/min, hold 5 min
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o Carrier Gas: Helium, constant flow of 1.2 mL/min
e Mass Spectrometer: Agilent 5977A or equivalent
e lonization: Electron lonization (El), 70 eV
e Mode: Selected lon Monitoring (SIM)
 lons to Monitor:
o 4,4'-Dichlorobenzophenone: m/z 250, 139, 111
o 4,4'-Dichlorobenzophenone-D8: m/z 258, 145, 115

Visualized Experimental Workflow

The following diagram illustrates the key steps in the analytical procedure described above.
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Caption: Analytical workflow for the extraction and quantification of 4,4'-Dichlorobenzophenone.

« To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 4,4'-
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[https://www.benchchem.com/product/b567639#commercial-suppliers-of-4-4-
dichlorobenzophenone-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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